Cas no 16948-63-3 (Benzenesulfonamide,2-amino-4,5-dichloro-)

• Product Name: Benzenesulfonamide,2-amino-4,5-dichloro-
• CAS No: 16948-63-3
• MF: C₆H₆Cl₂N₂O₂S
• MW: 241.095037937164
• CID: 220113
• PubChem ID: 204803
• Update Time: 2025-04-19

Benzenesulfonamide,2-amino-4,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2-amino-4,5-dichloro-
• 2-amino-4,5-dichlorobenzenesulfonamide
• SCHEMBL1807804
• CHEMBL470589
• BRN 0982988
• DTXSID20168717
• WJVMARQNXIKFPI-UHFFFAOYSA-N
• 16948-63-3
• Benzenesulfonamide, 2-amino-4,5-dichloro-

• Inchi： 1S/C6H6Cl2N2O2S/c7-3-1-5(9)6(2-4(3)8)13(10,11)12/h1-2H,9H2,(H2,10,11,12)
• InChI Key： WJVMARQNXIKFPI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)S(N)(=O)=O)N)Cl

Computed Properties

• Exact Mass: 239.95288
• Monoisotopic Mass: 239.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.667
• Boiling Point: 460.4°C at 760 mmHg
• Flash Point: 232.2°C
• Refractive Index: 1.645
• PSA: 86.18